(E)-1,5-dimethyl-2-phenyl-4-((pyridin-4-ylmethylene)amino)-1H-pyrazol-3(2H)-one

• IUPAC Name: 1,5-dimethyl-2-phenyl-4-(pyridin-4-ylmethylideneamino)pyrazol-3-one
• InChI: InChI=1S/C17H16N4O/c1-13-16(19-12-14-8-10-18-11-9-14)17(22)21(20(13)2)15-6-4-3-5-7-15/h3-12H,1-2H3
• InChI Key: PYLDAHQOEFHNBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=CC3=CC=NC=C3
• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol

Description

(E)-1,5-dimethyl-2-phenyl-4-((pyridin-4-ylmethylene)amino)-1H-pyrazol-3(2H)-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as DMAP and has a molecular formula of C17H15N4O.

Scientific Research Applications

Vibrational and Electronic Spectra Analysis

(E)-1,5-dimethyl-2-phenyl-4-((pyridin-4-ylmethylene)amino)-1H-pyrazol-3(2H)-one has been studied for its vibrational spectral properties. Spectral measurements and computational approaches like ab initio RHF and DFT methods have been used to understand its geometrical structure and vibrational frequencies. These studies also include comparisons with X-ray diffraction results and calculations of absorption spectra in different phases, aiding in a comprehensive understanding of its spectral characteristics (Zhang et al., 2010).

Fluorescent Chemosensor for Metal Ions

This compound has been explored as a fluorescent chemosensor, particularly for the selective and sensitive detection of Al3+ ions. Its interaction with various metal ions has been investigated using steady-state fluorescence measurements. This application is significant in the development of sensitive materials for detecting specific ions in various environments (Asiri et al., 2018).

Heterocyclic Synthesis

The compound is used in the synthesis of various heterocyclic compounds. Its reactivity with different reagents has been explored, leading to the production of novel compounds with potential applications in pharmaceutical and chemical industries (Aly et al., 2004).

Electrochemical Properties

Studies have also been conducted on the electrochemical properties of this compound, using techniques like cyclic voltammetry. These studies are crucial for understanding its behavior in electrochemical systems, which can be applied in fields like sensor development and material science (Asiri et al., 2011).

Magnetic Properties in Coordination Chemistry

In coordination chemistry, the compound has been used to synthesize novel dinuclear nickel(II) complexes. The magnetic properties of these complexes have been studied, providing insights into their potential applications in materials science and magnetic resonance imaging (Wang & Zheng, 2007).